2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride

• IUPAC Name: 2-butylsulfanyl-1,5-dimethylbenzimidazole;hydrochloride
• InChI: InChI=1S/C13H18N2S.ClH/c1-4-5-8-16-13-14-11-9-10(2)6-7-12(11)15(13)3;/h6-7,9H,4-5,8H2,1-3H3;1H
• InChI Key: WIMHRRJDEIZTSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(N1C)C=CC(=C2)C.Cl
• Molecular Formula: C13H19ClN2S
• Molecular Weight: 270.82 g/mol

Description

2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride is a chemical compound that has attracted the attention of the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride has been studied for its potential applications in various fields. One of the significant applications of this compound is in the field of medicine. It has been reported to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential as an antimicrobial agent against various bacterial strains. In addition, this compound has been investigated for its use in the field of agriculture as a fungicide.

Mechanism of Action

The mechanism of action of 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride has been studied extensively. It has been reported to inhibit the activity of tubulin, a protein that is responsible for the formation of microtubules. This inhibition leads to the disruption of the cytoskeleton of cells, which ultimately results in the inhibition of cell division and growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride have been studied in vitro and in vivo. It has been reported to induce apoptosis, a programmed cell death, in cancer cells. It has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been reported to reduce the levels of serum glucose and cholesterol in animal models.

Advantages and Limitations for Lab Experiments

2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to exhibit potent activity against cancer cells and various bacterial strains. However, this compound also has some limitations. It is a relatively new compound, and its toxicity and pharmacokinetic properties have not been fully characterized. In addition, the high cost of synthesis may limit its use in large-scale experiments.

Future Directions

There are several future directions that can be explored regarding 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride. One of the directions is to investigate its potential as a chemotherapeutic agent for the treatment of cancer. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. In addition, the toxicity and pharmacokinetic properties of this compound need to be fully characterized to determine its safety and efficacy for use in humans. Finally, the synthesis method of this compound can be optimized to reduce the cost of production.
Conclusion:
In conclusion, 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride is a chemical compound that has potential applications in various fields, including medicine and agriculture. The synthesis method of this compound has been reported in the literature, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively. Further research is needed to fully characterize the toxicity and pharmacokinetic properties of this compound and to optimize its synthesis method.

Synthesis Methods

The synthesis of 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride has been reported in the literature using different methods. One of the methods involves the reaction of 2-mercaptobenzimidazole with 2-bromo-1,5-dimethylpentane in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with hydrochloric acid to obtain 2-(butylthio)-1,5-dimethyl-1H-benzimidazole hydrochloride.